Cas no 1691756-67-8 (4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1691756-67-8
• MF: C₆H₆F₃N₃O₂
• MW: 209.125951290131
• CID: 6101672
• PubChem ID: 107344008
• Update Time: 2025-10-21

4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-
• 1691756-67-8
• EN300-1109199
• 4-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylicacid

• Inchi： 1S/C6H6F3N3O2/c7-6(8,9)2-12-1-3(10)4(11-12)5(13)14/h1H,2,10H2,(H,13,14)
• InChI Key： BVYKMSWPARDBGR-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C=C(N)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 209.04121093g/mol
• Monoisotopic Mass: 209.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 335.7±42.0 °C(Predicted)
• pka: 4.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1691756-67-8): Properties, Applications, and Innovations

The compound 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1691756-67-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoroethyl group and a pyrazole core, make it a valuable intermediate for designing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammation.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both amino and carboxylic acid functional groups allows for diverse derivatization, enabling the creation of libraries of analogs for high-throughput screening. Recent publications highlight its utility in developing small-molecule inhibitors, with applications in oncology and neurology. This aligns with the growing demand for precision medicine and personalized therapeutics, which dominate current biomedical discussions.

From a structural-activity relationship (SAR) perspective, the trifluoroethyl moiety enhances the compound's metabolic stability and lipophilicity, critical factors in bioavailability optimization. These properties are frequently queried in cheminformatics databases, reflecting industry interest in lead compound refinement. Additionally, its pyrazole-3-carboxylic acid scaffold is a hotspot for medicinal chemistry due to its mimicry of natural substrates in biological systems.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are investigating solvent-free synthesis methods to reduce waste, addressing the sustainability concerns prevalent in modern chemical manufacturing. This aligns with trends in ESG (Environmental, Social, and Governance) compliance, a top priority for pharmaceutical companies aiming to reduce their carbon footprint.

In agrochemical applications, derivatives of 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid show promise as plant growth regulators and pesticide intermediates. The trifluoromethyl group’s resistance to degradation improves field longevity, a feature highly sought after in crop protection formulations. Patent analyses reveal a surge in filings related to this scaffold, particularly in Asia-Pacific markets where agricultural innovation is accelerating.

Analytical characterization techniques such as NMR, HPLC-MS, and X-ray crystallography are essential for quality control of this compound. Laboratories often search for optimized analytical methods to detect impurities, reflecting the compound’s role in GMP-compliant production. Its chromatographic behavior and spectral data are well-documented in peer-reviewed journals, facilitating reproducibility in industrial settings.

Emerging trends in AI-driven drug design have further amplified interest in this molecule. Computational models predict its compatibility with protein targets like kinases and GPCRs, reducing experimental trial-and-error. This synergy between in silico tools and wet-lab validation exemplifies the convergence of chemistry and data science, a recurring theme in recent scientific conferences.

Regulatory aspects of 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid are another frequent search topic. While not classified as hazardous under major REACH or OSHA guidelines, proper handling protocols are recommended due to its fine powder form. Safety data sheets emphasize PPE (Personal Protective Equipment) requirements, a standard practice in industrial chemical management.

The compound’s cost-effectiveness and scalability are frequently evaluated by process chemists. Recent advances in continuous flow chemistry have demonstrated improved yields in its production, addressing key challenges in process intensification. These innovations resonate with the pharmaceutical industry’s push toward lean manufacturing principles.

In conclusion, 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1691756-67-8) represents a versatile building block at the intersection of multiple scientific disciplines. Its applications span from biopharmaceuticals to sustainable agriculture, driven by its tunable chemistry and compatibility with cutting-edge technologies. As research progresses, this compound is poised to play a pivotal role in addressing global health and environmental challenges.